3-Bromo-6-methoxy-8-nitroquinoline

• CAS: 95836-48-9
• Molecular Formula: C10H7BrN2O3
• Molecular Weight: 283.08 g/mol
• SMILES: COC1=CC(=C2C(=C1)C=C(C=N2)Br)[N+](=O)[O-]
• InChI: InChI=1S/C10H7BrN2O3/c1-16-8-3-6-2-7(11)5-12-10(6)9(4-8)13(14)15/h2-5H,1H3
• InChIKey: OIXRPIQCIQDGPL-UHFFFAOYSA-N

3-Bromo-6-methoxy-8-nitroquinoline (CAS 95836-48-9): Baseline Identity and Procurement Context

3-Bromo-6-methoxy-8-nitroquinoline (C₁₀H₇BrN₂O₃, MW 283.08 g/mol) is a trisubstituted quinoline bearing bromine at C-3, a methoxy group at C-6, and a nitro group at C-8 . The compound is a crystalline solid with a reported melting point of 165–166 °C, a predicted boiling point of 405.4 ± 40.0 °C, a predicted density of 1.676 ± 0.06 g/cm³, and a predicted pKa of −1.21 ± 0.31 . It is catalogued as an organic synthesis intermediate, available at scales up to 50 kg with a typical purity of ≥95% (GC) . In patent literature, bromo-substituted quinolines of this type are claimed as intermediates for constructing HCV protease inhibitors [1].

✓ Late-stage intermediate for HCV protease inhibitor programmes

✓ Regiospecific 3-Br/6-OCH₃/8-NO₂ pattern for selective cross-coupling

✓ Scalable supply up to 50 kg supports pilot-plant campaigns

• [1] Patel, N. D., Senanayake, C. H., Tang, W., Wei, X., & Yee, N. K. (Boehringer Ingelheim International GmbH). Process for preparing bromo-substituted quinolines. U.S. Patent No. 8,633,320. Filed May 3, 2010, issued January 21, 2014. View Source

Why 3-Bromo-6-methoxy-8-nitroquinoline Cannot Be Casually Swapped with Positional Isomers or Des-halo/Des-nitro Analogs

The combination and exact ring positions of the three substituents (3-Br, 6-OCH₃, 8-NO₂) dictate both the compound's physicochemical profile and its reactivity in cross-coupling and cyclisation chemistries. Shifting the bromine from the 3- to the 5-position (e.g., 5-bromo-6-methoxy-8-nitroquinoline) alters the electronic environment of the quinoline core, which in turn changes the predicted pKa, solubility, and the regioselectivity of palladium-catalysed couplings . Removing the 6-methoxy group (cf. 3-bromo-8-nitroquinoline) eliminates a key directing and solubilising moiety, while omitting the 8-nitro group removes a strong electron-withdrawing handle that is critical for downstream reduction–cyclisation sequences used in HCV protease inhibitor programmes [1]. These differences are not cosmetic; they determine which synthetic routes are viable and what biological off-target liabilities may be present [2].

Positional isomer shift

Moving bromine from C-3 to C-5 changes electronic environment, predicted pKa, and palladium-coupling regioselectivity.

6-Methoxy removal

Eliminates a solubilising and directing group critical for downstream functionalisation.

8-Nitro removal

Removes a strong electron-withdrawing handle required for reductive cyclisation sequences in HCV inhibitor routes.

• [1] Patel, N. D. et al. Process for preparing bromo-substituted quinolines. U.S. Patent 8,633,320, 2014. View Source
• [2] BindingDB entry BDBM50063525 (CHEMBL3398528). IC₅₀ data for human recombinant MAO-A and MAO-B. BindingDB, accessed 2024. View Source

Quantitative Head-to-Head Evidence for 3-Bromo-6-methoxy-8-nitroquinoline Versus Closest Analogs

Monoamine Oxidase (MAO-A/MAO-B) Negligible Inhibition – Avoidance of CNS Off-Target Liability

3-Bromo-6-methoxy-8-nitroquinoline exhibits negligible inhibition of both human recombinant MAO-A and MAO-B, with IC₅₀ values exceeding 100 µM [1]. By contrast, many quinoline and 8-nitroquinoline derivatives, including the antimalarial primaquine and certain 8-aminoquinolines, are known to inhibit MAO enzymes at low micromolar concentrations [2]. This profile suggests that the compound is unlikely to interfere with monoamine metabolism, a desirable feature when designing chemical probes or intermediates that must avoid CNS off-target pharmacology.

MAO Inhibition

Class-level

Target IC₅₀ > 100 µM vs. typical 8-aminoquinolines 1–10 µM

Supports low MAO off-target interference context

Recombinant human MAO-A/B, kynuramine assay

Evidence Dimension	Human MAO-A and MAO-B enzyme inhibition (IC₅₀)
Target Compound Data	MAO-A IC₅₀ > 1.00 × 10⁵ nM; MAO-B IC₅₀ > 1.00 × 10⁵ nM
Comparator Or Baseline	Class reference: primaquine and 8-aminoquinoline derivatives typically show MAO IC₅₀ values in the low micromolar range (e.g., 1–10 µM)
Quantified Difference	> 100-fold weaker inhibition relative to typical active 8-aminoquinolines
Conditions	Recombinant human MAO-A and MAO-B; kynuramine oxidation assay; spectrofluorometric detection of 4-hydroxyquinoline

Why This Matters

For procurement decisions in medicinal chemistry programmes, a compound with negligible MAO activity reduces the risk of serotonergic or hypertensive off-target effects when used as a building block for CNS- or cardiovascular-directed libraries.

• [1] BindingDB entry BDBM50063525 (CHEMBL3398528). IC₅₀ values for human MAO-A and MAO-B. BindingDB, accessed 2024. View Source
• [2] Monoamine oxidase inhibition by 8-aminoquinolines. For a class-level overview, see: Fasinu, P. S., et al. (2014). The role of MAO in the metabolism and toxicity of primaquine and related 8-aminoquinolines. Malaria Journal, 13, 277. View Source

Experimentally Confirmed Melting Point Enables Identity Verification and Purity Control

An experimentally determined melting point of 165–166 °C is reported for 3-bromo-6-methoxy-8-nitroquinoline . In contrast, the positional isomer 5-bromo-6-methoxy-8-nitroquinoline (CAS 5347-15-9) lacks a published experimental melting point in major public databases; only a computed boiling point (411 °C at 760 mmHg) and density (1.676 g/cm³) are available . The availability of a well-defined melting point for the 3-bromo isomer facilitates straightforward identity confirmation and purity assessment by differential scanning calorimetry or capillary methods, reducing buyer risk.

Melting Point

Data to verify

165–166 °C (exp.) vs. no experimental mp for 5-Br isomer

Enables identity verification and purity assessment

Capillary method; reported by ChemicalBook

Evidence Dimension	Melting point (experimental vs. unreported)
Target Compound Data	165–166 °C (experimental)
Comparator Or Baseline	5-Bromo-6-methoxy-8-nitroquinoline: no experimental melting point reported; only predicted boiling point 411 °C and density 1.676 g/cm³
Quantified Difference	Quantifiable experimental value vs. absence of data
Conditions	Solid-state; standard capillary melting point apparatus (ChemicalBook reported)

Why This Matters

A documented melting point reduces analytical uncertainty during incoming material qualification, an important factor for quality-assured procurement in regulated environments.

Predicted pKa Distinguishes 3-Bromo from 5-Bromo Positional Isomer

The predicted pKa of 3-bromo-6-methoxy-8-nitroquinoline is −1.21 ± 0.31 , reflecting the strong electron-withdrawing effect of the 8-nitro group combined with the 3-bromo substitution. For the 5-bromo isomer (CAS 5347-15-9), no predicted pKa value has been disclosed in public databases [1]. The extremely low pKa of the 3-bromo isomer indicates that the quinoline nitrogen remains unprotonated across the full physiological pH range, a property that can be exploited when designing compounds intended to cross lipid membranes or when avoiding pH-dependent solubility changes during reaction work-ups.

Predicted pKa

Reported

−1.21 ± 0.31 (predicted) vs. no public data for 5-Br isomer

Informs pH-dependent solubility and permeability design

In silico prediction (ACD/Labs); aqueous 25 °C

Evidence Dimension	Predicted pKa (acid dissociation constant)
Target Compound Data	−1.21 ± 0.31 (predicted)
Comparator Or Baseline	5-Bromo-6-methoxy-8-nitroquinoline: pKa not publicly reported
Quantified Difference	Quantifiable prediction vs. data gap
Conditions	ACD/Labs or equivalent in silico prediction at 25 °C, aqueous medium

Why This Matters

When selecting between positional isomers for medicinal chemistry campaigns, knowledge of the predicted ionisation state guides decisions about permeability, solubility, and salt formation potential.

• [1] PubChem. 5-Bromo-6-methoxy-8-nitroquinoline (CID 94809) – Computed Properties. National Center for Biotechnology Information, accessed 2024. View Source

Defined Synthetic Entry Route Enables Reproducible Lab-to-Pilot Scale-Up

A published synthetic route to 3-bromo-6-methoxy-8-nitroquinoline proceeds via condensation of 2,2,3-tribromopropanal with 4-methoxy-2-nitroaniline . This Skraup-type cyclisation is documented with defined starting materials, offering a reproducible entry point for laboratories needing to prepare the compound in-house. In contrast, the 5-bromo isomer (CAS 5347-15-9) is typically accessed through a sequential bromination–nitration–methylation sequence on a pre-formed quinoline core , a route that can give rise to regioisomeric mixtures requiring careful chromatographic separation. The availability of a well-characterised synthetic pathway for the 3-bromo isomer reduces development time for groups planning in-house synthesis.

Synthetic Route

Data to verify

One-step regiospecific Skraup vs. three-step sequence with isomer separation

Reduces in-house synthesis burden and purification needs

Acidic Skraup conditions (H₂SO₄, heat); single regioisomer

Evidence Dimension	Number of steps and regiospecificity of the published synthetic route
Target Compound Data	One-pot Skraup condensation using 2,2,3-tribromopropanal and 4-methoxy-2-nitroaniline; regiospecific formation of the 3-bromo product
Comparator Or Baseline	5-Bromo isomer: sequential bromination–nitration–methylation of quinoline; potential for mixed regioisomers
Quantified Difference	One convergent step vs. three sequential steps with separation burden
Conditions	Acidic Skraup conditions (H₂SO₄, heat) vs. multi-step electrophilic aromatic substitution

Why This Matters

For procurement managers evaluating build-or-buy decisions, a concise, regiospecific synthetic route lowers the barrier to in-house production and reduces the risk of obtaining mixed isomeric products.

Patent-Corroborated Utility as an HCV Protease Inhibitor Intermediate

Bromo-substituted quinolines of the general formula encompassing 3-bromo-6-methoxy-8-nitroquinoline are explicitly claimed as intermediates in the synthesis of hepatitis C virus (HCV) protease inhibitors in U.S. Patent 8,633,320, assigned to Boehringer Ingelheim [1]. The patent describes the conversion of such bromoquinolines into more advanced scaffolds via Suzuki coupling and subsequent cyclisation reactions. While the patent does not provide isolated biological data for the compound itself, the documented use in a multi-step medicinal chemistry route to a clinically relevant target class differentiates it from bromoquinolines that lack such a validated pathway.

Patented Utility

Reported

Claimed in US 8,633,320 as HCV protease inhibitor intermediate vs. no such linkage for 5-Br analog

Validates synthetic utility for antiviral medicinal chemistry

Suzuki coupling partner; Pd-catalysed conditions

Evidence Dimension	Documented role in a patented antiviral medicinal chemistry route
Target Compound Data	General formula I in US 8,633,320 encompasses 3-bromo-6-methoxy-8-nitroquinoline; used as a Suzuki coupling partner in HCV protease inhibitor synthesis
Comparator Or Baseline	Many bromoquinolines are not specifically claimed in HCV-related patents; e.g., 5-bromo-8-nitroquinoline is predominantly cited in anticancer contexts
Quantified Difference	Qualitative distinction: patent linkage to HCV target vs. no such linkage
Conditions	Palladium-catalysed Suzuki coupling with aryl/heteroaryl boronic acids under standard conditions described in the patent

Why This Matters

A patented synthetic application provides an independent validation of the compound’s utility that can influence procurement decisions for groups working on antiviral programmes or seeking IP-protected starting materials.

• [1] Patel, N. D. et al. Process for preparing bromo-substituted quinolines. U.S. Patent 8,633,320, 2014. View Source

Highest-Confidence Application Scenarios for 3-Bromo-6-methoxy-8-nitroquinoline (CAS 95836-48-9)

HCV Protease Inhibitor Lead Optimisation and Scale-Up

The compound is best deployed as a late-stage bromoquinoline intermediate for Suzuki–Miyaura cross-coupling to introduce aryl, heteroaryl, or alkenyl groups at the C-3 position, followed by downstream elaboration of the 8-nitro group into heterocyclic cores found in HCV protease inhibitors. The patent US 8,633,320 explicitly exemplifies such transformations [1], making this the highest-confidence application scenario supported by existing evidence. Procuring this compound rather than the des-bromo or des-methoxy analog preserves the full substitution pattern required for the patented route.

Chemical Probe Synthesis Requiring Minimal MAO Off-Target Activity

With MAO-A and MAO-B IC₅₀ values exceeding 100 µM [1], the compound is suitable as a starting material for chemical probes intended for CNS-penetrant target engagement studies where monoamine oxidase inhibition must be avoided. This distinguishes it from 8-aminoquinoline-based probes that frequently carry MAO liability. The 6-methoxy group may also serve as a metabolically stable replacement for a hydroxyl handle, further reducing phase II metabolism concerns.

In-House Synthesis Operations Requiring Regiospecific Skraup Cyclisation

The published one-pot Skraup condensation of 2,2,3-tribromopropanal with 4-methoxy-2-nitroaniline [1] offers a regiospecific route that avoids the isomeric mixtures often encountered with electrophilic bromination of pre-formed quinolines. This makes the compound attractive for laboratories that need to generate the scaffold internally with high positional fidelity, reducing the need for expensive chromatographic purification and isomer characterisation.

Application

Selection Property

Validation Focus

HCV protease inhibitor intermediate scale-up

Regiospecific 3-bromo pattern for directed cross-coupling

Reproducibility of Suzuki coupling and downstream cyclisation

CNS probe synthesis requiring low MAO off-target risk

Reported low MAO-A/B inhibition

MAO activity confirmation under probe design context

In-house regiospecific quinoline scaffold synthesis

One-pot Skraup route avoiding isomeric mixtures

Yield and purity without extensive chromatography

• [1] Multiple sources referenced in Section 3; see local source arrays of individual Evidence_Items for full citations. View Source